N-(2-ethylphenyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: dimethyl 5-[(5-oxo-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carbonyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C23H17N3O6S/c1-31-21(29)14-8-15(22(30)32-2)10-16(9-14)25-19(27)17-11-24-23-26(20(17)28)18(12-33-23)13-6-4-3-5-7-13/h3-12H,1-2H3,(H,25,27)
• InChI Key: YLQZWBVNKBLJEU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C2=CN=C3N(C2=O)C(=CS3)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C23H17N3O6S
• Molecular Weight: 463.5 g/mol

Description

“N-(2-ethylphenyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is a compound that belongs to the class of thiazolopyrimidines. Thiazolopyrimidines are known for their high antitumor, antibacterial, and anti-inflammatory activities.

Synthesis Analysis

Thiazolopyrimidines can be synthesized through various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The reaction mechanism involves nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of an intermediate product, which undergoes [3,3]-Claisen rearrangement.

Molecular Structure Analysis

The molecular structure of thiazolopyrimidines contains an active methylene group (C2H2), which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents. The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Chemical Reactions Analysis

Thiazolopyrimidines possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents. This makes them suitable for a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolopyrimidines can vary depending on the specific compound. For example, the IR spectrum, 1H NMR spectrum, and melting point can provide valuable information about the compound’s structure and properties.

Mechanism of Action

Thiazolopyrimidines have been found to exhibit potent anticancer activity. They act as inhibitors of topoisomerase II, a significant target in the therapy of a wide range of tumors due to its critical role in initiating, controlling, and modifying topological DNA issues throughout cell growth, differentiation, and survival.